molecular formula C8H13ClN2 B1317442 2,4-Dimethylphenylhydrazine hydrochloride CAS No. 60480-83-3

2,4-Dimethylphenylhydrazine hydrochloride

Cat. No. B1317442
CAS RN: 60480-83-3
M. Wt: 172.65 g/mol
InChI Key: ZLGXGLXFBMIVPU-UHFFFAOYSA-N
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Description

2,4-Dimethylphenylhydrazine hydrochloride is a hydrazine derivative . It has a molecular formula of C8H13ClN2 and a molecular weight of 172.66 . It is used in the laboratory as a chemical reagent .


Synthesis Analysis

This compound has been used for the synthesis of J147, a novel neurotrophic drug, and its precursor desmethyl-J147 . It was also used in the synthesis of 1-(2,4-dimethylphenyl)-4-methyl-5-(4-methoxyphenyl)-1H-pyrazole-3-carboxylic acid, ethyl ester .


Molecular Structure Analysis

The molecular structure of 2,4-Dimethylphenylhydrazine hydrochloride can be represented by the SMILES string Cl.Cc1ccc(NN)c(C)c1 . The InChI key for this compound is ZLGXGLXFBMIVPU-UHFFFAOYSA-N .


Physical And Chemical Properties Analysis

2,4-Dimethylphenylhydrazine hydrochloride is a solid substance . It has a melting point of approximately 184°C .

Scientific Research Applications

Synthesis of Neurotrophic Drugs

2,4-Dimethylphenylhydrazine hydrochloride has been used in the synthesis of J147 , a novel neurotrophic drug . Neurotrophic drugs are a class of drugs that promote the survival, development, and function of neurons. They are often used in the treatment of neurodegenerative diseases such as Alzheimer’s and Parkinson’s.

Synthesis of Pyrazole Derivatives

This compound has also been used in the synthesis of 1-(2,4-dimethylphenyl)-4-methyl-5-(4-methoxyphenyl)-1H-pyrazole-3-carboxylic acid, ethyl ester . Pyrazole derivatives are a class of organic compounds that have a wide range of applications in medicinal chemistry due to their diverse biological activities.

Safety and Hazards

This compound is considered hazardous. It is harmful if swallowed, causes skin irritation, and may cause serious eye irritation. It may also cause respiratory irritation . It is advised to avoid breathing dust, fume, gas, mist, vapors, or spray. Use only outdoors or in a well-ventilated area .

properties

IUPAC Name

(2,4-dimethylphenyl)hydrazine;hydrochloride
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C8H12N2.ClH/c1-6-3-4-8(10-9)7(2)5-6;/h3-5,10H,9H2,1-2H3;1H
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

ZLGXGLXFBMIVPU-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC1=CC(=C(C=C1)NN)C.Cl
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C8H13ClN2
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID90975894
Record name (2,4-Dimethylphenyl)hydrazine--hydrogen chloride (1/1)
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID90975894
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Molecular Weight

172.65 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

2,4-Dimethylphenylhydrazine hydrochloride

CAS RN

60480-83-3
Record name (2,4-Dimethylphenyl)hydrazine--hydrogen chloride (1/1)
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID90975894
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.
Record name 2,4-Dimethylphenylhydrazine hydrochloride
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Description The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness.
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Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

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Q & A

Q1: What is the role of 2,4-Dimethylphenylhydrazine hydrochloride in the synthesis of pyrazole derivatives?

A1: 2,4-Dimethylphenylhydrazine hydrochloride acts as a nucleophile in the synthesis of substituted pyrazoles. [] It reacts with chalcones, which are α,β-unsaturated ketones, via a cyclocondensation reaction. This reaction is catalyzed by hydrochloric acid and leads to the formation of the pyrazole ring structure. [] Essentially, the 2,4-Dimethylphenylhydrazine hydrochloride provides the nitrogen atoms and part of the carbon skeleton that make up the final pyrazole ring.

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